Cas no 1367911-97-4 (6-Aminothieno[2,3-d]pyrimidin-4(1H)-one)

• Product Name: 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one
• CAS No: 1367911-97-4
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• MDL: MFCD33398850
• CID: 5082917
• PubChem ID: 66758330
• Update Time: 2026-03-01

6-Aminothieno[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one
• A936065
• CS-0067679
• 1010068-13-9
• SCHEMBL16163653
• 2-amino-thieno[2,3-d]pyrimidin-4-(3H)-one
• D94420
• 2-Aminothieno[2,3-d]pyrimidin-4(3H)-one
• 2-AMINO-1H,4H-THIENO[2,3-D]PYRIMIDIN-4-ONE
• 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine
• AS-78207
• 1367911-97-4
• TZKXCIKFJQSZHT-UHFFFAOYSA-N
• DB-349275
• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-amino-
• SCHEMBL654124
• 2-Aminothieno[2,3-d]pyrimidin-4(1H)-one

• MDL： MFCD33398850
• Inchi： 1S/C6H5N3OS/c7-4-1-3-5(10)8-2-9-6(3)11-4/h1-2H,7H2,(H,8,9,10)
• InChI Key： JZOKJLBEHZFYEB-UHFFFAOYSA-N
• SMILES： S1C(=CC2C(NC=NC1=2)=O)N

Computed Properties

• Exact Mass: 167.01533297g/mol
• Monoisotopic Mass: 167.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one

Introduction to 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one (CAS No. 1367911-97-4)

6-Aminothieno[2,3-d]pyrimidin-4(1H)-one, identified by the CAS number 1367911-97-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of sulfur, nitrogen, and carbon atoms in its molecular framework imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one consists of a thiophene ring fused with a pyrimidine core, functionalities that are commonly associated with enhanced binding affinity to biological targets. The presence of an amine group at the 6-position and a carbonyl group at the 4-position further modulates its reactivity and potential interactions with biological systems. These features have positioned this compound as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their versatility in modulating biological pathways. 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one has been extensively studied for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. Its ability to interact with key enzymes and receptors has made it a focal point in the design of small-molecule inhibitors.

One of the most compelling aspects of 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects while also offering new opportunities for optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that may enhance its potency and selectivity.

Recent studies have highlighted the potential of 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one as an anti-inflammatory agent. In preclinical models, it has demonstrated the ability to inhibit key pro-inflammatory cytokines and enzymes, suggesting its therapeutic relevance in conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve modulation of signaling pathways that are central to inflammation.

The compound's efficacy in inhibiting specific enzymes has also been explored in the context of cancer research. By targeting enzymes involved in tumor proliferation and survival, 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one has shown promise as an anti-cancer agent. Early clinical trials have provided encouraging results, indicating that it may be effective in reducing tumor growth and improving patient outcomes.

Beyond its applications in inflammation and oncology, 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one has been investigated for its potential role in combating infectious diseases. Its ability to disrupt essential processes in pathogens has made it a candidate for developing novel antibiotics and antiviral agents. The growing threat of antibiotic-resistant bacteria underscores the need for innovative therapeutic strategies, making compounds like this one particularly relevant.

The synthesis of 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one presents unique challenges due to its complex heterocyclic structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Researchers have developed efficient multi-step synthetic routes that allow for scalable production of this compound. These advancements have enabled more extensive exploration of its pharmacological properties.

The pharmacokinetic profile of 6-Aminothieno[2,3-d]pyrimidin-4(1H)-one is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Studies have shown that it exhibits reasonable bioavailability and metabolic stability, suggesting that it may be suitable for oral administration. However, further research is needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion,6-Aminothieno[2,3-d]pyrimidin-4(1H)-one (CAS No. 1367911-97-4) represents a promising therapeutic entity with diverse applications across multiple disease areas. Its unique structural features and demonstrated biological activities make it a valuable asset in pharmaceutical research. As our understanding of its mechanisms of action continues to evolve,6-Aminothieno[2,3-d]pyrimidin-4(1H)-one is poised to play an increasingly important role in the development of next-generation therapeutics.